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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of tartaric acid and other

common organic acids—citric acid, succinic acid, and lignosulfonates—when used as concrete

admixtures. The information is supported by experimental data from various studies, with

detailed methodologies for key experiments.

Executive Summary
Organic acids are widely used in the construction industry as admixtures to modify the

properties of fresh and hardened concrete. They primarily function as set retarders, controlling

the hydration of cement, which is particularly beneficial in hot weather conditions or for large

pours where extended workability is required. This guide focuses on a comparative analysis of

tartaric acid against citric acid, succinic acid, and lignosulfonates, evaluating their impact on

key concrete properties such as setting time, workability, and compressive strength. The

underlying chemical mechanisms of their action are also explored and visualized.

Performance Comparison of Organic Acid
Admixtures
The efficacy of an organic acid as a concrete admixture is determined by its influence on the

physical and mechanical properties of the concrete. The following tables summarize the
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quantitative data from various studies on the effects of tartaric acid, citric acid, succinic acid,

and lignosulfonates on setting time, workability (slump), and compressive strength.

Effect on Setting Time
Set retardation is a primary function of these admixtures. The data below illustrates the typical

changes in initial and final setting times of concrete when these organic acids are introduced.

Admixture
Dosage (% by
weight of
cement)

Initial Setting
Time (minutes)

Final Setting
Time (minutes)

Reference
Study

Control (No

Admixture)
0 120 - 180 180 - 270 General Range

Tartaric Acid 0.5 240 - 360 330 - 480 [1]

1.0 360 - 540 480 - 660 [1]

2.0 > 600 > 720 [1]

Citric Acid 0.15 210 - 300 300 - 420 [2]

0.30 270 - 390 390 - 510 [2]

0.45 330 - 480 450 - 600 [2]

Succinic Acid 1.0

Retardation

observed,

specific data

limited

Retardation

observed,

specific data

limited

[3][4]

Lignosulfonate 0.6 ~450 ~660 [5]

Analysis: Tartaric acid and citric acid are effective set retarders, with their retarding effect

increasing with dosage.[1][2] Lignosulfonates also exhibit significant retardation.[5] Data on the

specific retarding effect of succinic acid is less prevalent in the literature, though it is known to

act as a retarder.[3][4]

Effect on Workability (Slump)
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Workability, often measured by the slump test, is crucial for the ease of placing and compacting

fresh concrete.

Admixture
Dosage (% by
weight of cement)

Slump (mm) Reference Study

Control (No

Admixture)
0 50 - 100 General Range

Tartaric Acid 0.5 - 2.0
Increase in slump

observed
[1]

Citric Acid 0.15 - 0.45 120 - 180 [2]

Succinic Acid 0 - 2.0
Plasticizing effect

observed
[3][4]

Lignosulfonate 0.2 - 0.5 100 - 150 [6]

Analysis: All the studied organic acids generally improve the workability of concrete, acting as

plasticizers.[1][2][3][4][6] This is attributed to their ability to disperse cement particles, reducing

inter-particle friction.

Effect on Compressive Strength
The compressive strength is a critical indicator of the quality and performance of hardened

concrete.
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Admixture
Dosage (% by
weight of
cement)

28-day
Compressive
Strength (MPa)

% Change
from Control

Reference
Study

Control (No

Admixture)
0 25 - 40 0% General Range

Tartaric Acid 2.0 ~45 ~+70.8% [1]

Citric Acid 0.15 ~48.5 ~+82.2% [2]

Succinic Acid 1.0 30.22 - 42.45 +6 to +5% [4]

1.5 28.50 - 40.90 0 to +1.3% [4]

2.0 27.40 - 38.50 -3.7 to -4.7% [4]

Lignosulfonate 0.6

Strength

reduction of 10-

25% observed in

some studies

-10% to -25% [5]

Analysis: At optimal dosages, tartaric acid and citric acid can lead to a significant increase in

the 28-day compressive strength.[1][2] Succinic acid shows a modest increase at a 1%

dosage, with a decrease in strength at higher concentrations.[4] Lignosulfonates, while

effective retarders and water reducers, can sometimes lead to a reduction in compressive

strength.[5]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide, based on

ASTM standards.

Determination of Setting Time (ASTM C191)
This test determines the initial and final setting times of hydraulic cement paste using the Vicat

needle apparatus.

Apparatus: Vicat apparatus with a plunger and needle, conical mold, and glass plate.
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Procedure:

Prepare a cement paste of normal consistency.

Fill the Vicat mold with the paste and level the surface.

Place the mold under the Vicat apparatus.

Lower the plunger to the surface of the paste and release it.

For initial setting time, record the time elapsed from the initial mixing of water and cement

until the needle penetrates 25 mm into the paste.

For final setting time, record the time elapsed until the needle no longer leaves a complete

circular impression on the paste surface.

Admixture Addition: The organic acid admixture is added to the mixing water before it is

combined with the cement.

Determination of Slump (Workability) (ASTM C143)
This test method provides a measure of the consistency and workability of fresh concrete.

Apparatus: Slump cone, tamping rod, and a rigid, non-absorbent base.

Procedure:

Dampen the slump cone and place it on the base.

Fill the cone in three layers of approximately equal volume.

Rod each layer 25 times with the tamping rod, ensuring the rod penetrates the underlying

layer.

After the top layer is rodded, strike off the excess concrete and level the surface.

Lift the cone vertically in a steady motion.
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Measure the slump by determining the vertical distance between the top of the cone and

the displaced center of the top surface of the concrete.

Admixture Addition: The organic acid admixture is typically added to the concrete mixture

with the mixing water.

Determination of Compressive Strength (ASTM C39)
This test method covers the determination of the compressive strength of cylindrical concrete

specimens.

Apparatus: Compression testing machine.

Procedure:

Prepare cylindrical concrete specimens (e.g., 100 mm x 200 mm or 150 mm x 300 mm)

from the concrete mix containing the admixture.

Cure the specimens under standard conditions (e.g., 23 ± 2°C and ≥95% relative humidity)

for the desired period (e.g., 7, 14, or 28 days).

Place the specimen on the bearing block of the compression testing machine.

Apply a compressive axial load at a prescribed rate until the specimen fails.

The compressive strength is calculated by dividing the maximum load by the cross-

sectional area of the specimen.

Signaling Pathways and Experimental Workflows
The retarding effect of organic acids on cement hydration is primarily attributed to their

interaction with the mineral phases of cement, particularly tricalcium silicate (C₃S) and

tricalcium aluminate (C₃A).

General Mechanism of Cement Hydration Retardation
The following diagram illustrates the general mechanism by which many organic acid retarders

inhibit cement hydration.
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Caption: General mechanism of cement hydration retardation by organic acids.
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Specific Mechanism of Tartaric Acid
Tartaric acid's retarding mechanism involves both the chelation of calcium ions in the pore

solution and the adsorption of calcium tartrate onto the surfaces of hydrating cement grains,

forming a barrier that inhibits further hydration.[7]
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Caption: Retardation mechanism of tartaric acid on C₃S hydration.

Mechanism of Lignosulfonates
Lignosulfonates, which are larger polymers, adsorb onto the surface of cement particles. This

creates electrostatic repulsion between the particles, leading to their dispersion and a reduction

in the water required for a given workability. The adsorbed layer also acts as a physical barrier,

slowing down the hydration process.[3][4][7][8][9]
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Caption: Mechanism of action of lignosulfonates on cement particles.
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Experimental Workflow for Admixture Evaluation
The following diagram outlines a typical experimental workflow for comparing the performance

of different concrete admixtures.
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Caption: Experimental workflow for comparing concrete admixtures.
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Conclusion
This comparative guide demonstrates that tartaric acid is a highly effective set retarder and

strength enhancer for concrete, with performance comparable to or, in some cases, exceeding

that of citric acid. While succinic acid also shows some beneficial effects, the available data is

less comprehensive. Lignosulfonates are effective and economical retarders and water

reducers, though they may have a negative impact on compressive strength.

The choice of the most suitable organic acid admixture depends on the specific requirements

of the concrete application, including the desired setting time, workability, and final strength.

The experimental protocols and mechanistic insights provided in this guide offer a foundation

for researchers and professionals to make informed decisions and to design further

investigations into the optimization of concrete performance through the use of organic acid

admixtures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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